Cas no 88662-75-3 (Carbonochloridic acid, 2,2-dimethylpentyl ester)

• Product Name: Carbonochloridic acid, 2,2-dimethylpentyl ester
• CAS No: 88662-75-3
• MF: C₈H₁₅ClO₂
• MW: 178.656502008438
• CID: 625130
• PubChem ID: 71319423
• Update Time: 2025-04-19

Carbonochloridic acid, 2,2-dimethylpentyl ester Chemical and Physical Properties

Names and Identifiers

• Carbonochloridic acid, 2,2-dimethylpentyl ester
• 2,2-dimethylpentyl carbonochloridate
• 88662-75-3
• DTXSID00749447

• Inchi： 1S/C8H15ClO2/c1-4-5-8(2,3)6-11-7(9)10/h4-6H2,1-3H3
• InChI Key： KARXAJINMBPGEE-UHFFFAOYSA-N
• SMILES： ClC(=O)OCC(C)(C)CCC

Computed Properties

• Exact Mass: 178.0760574g/mol
• Monoisotopic Mass: 178.0760574g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 5
• Complexity: 132
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 26.3Ų